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Proper Disposal of SJF-0628: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SJF-0628

Cat. No.: B15612786

For researchers, scientists, and drug development professionals utilizing SJF-0628, a potent
and selective BRAF degrader, adherence to proper disposal protocols is crucial for maintaining
laboratory safety and environmental compliance. This guide provides essential information and
step-by-step procedures for the safe handling and disposal of SJF-0628, ensuring a secure

research environment.

SJF-0628, a proteolysis-targeting chimera (PROTAC), is not classified as a hazardous
substance according to the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals.[1] However, standard laboratory best practices for chemical waste management

should always be observed.

Key Safety and Disposal Information

A summary of the pertinent data for SJF-0628 is provided in the table below for easy reference.
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Parameter Information Source

(2S,4R)-1-((S)-2-(2-(4-(4-(3-
(2,6-difluoro-3-
(propylsulfonamido)benzoyl)-1
H-pyrrolo[2,3-b]pyridin-5-

Chemical Name yI)phenyI)!mperazm-l- Cayman Chemical
yl)acetamido)-3,3-
dimethylbutanoyl)-4-hydroxy-
N-(4-(4-methylthiazol-5-
yl)benzyl)pyrrolidine-2-
carboxamide

CAS Number 2413035-41-1 Cayman Chemical

GHS Classification Not classified as hazardous [1]

Class 1 (Self-assessment):
Water Hazard _ [1]
Slightly hazardous for water

Tocris Bioscience, Cayman
Storage Store at -20°C ]
Chemical

. . Can be disposed of with
Disposal of Small Quantities [1]
household waste

Disposal of Uncleaned Must be made according to

[1]

Packaging official regulations

Step-by-Step Disposal Protocol

While the Safety Data Sheet (SDS) from the manufacturer indicates that small quantities of
SJF-0628 can be disposed of as household waste, it is imperative for laboratory personnel to
follow institutional and local regulations, which may have more stringent requirements. The
following protocol outlines a recommended procedure for the disposal of SJF-0628.

o Consult Institutional and Local Guidelines: Before proceeding with any disposal method,
review your institution's specific waste management policies and local environmental
regulations. These guidelines will supersede any general recommendations.
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Assess the Quantity: Determine if the amount of SJF-0628 to be disposed of qualifies as a
"small quantity” according to your institution's definition.

Prepare for Disposal:

o Solid Waste: Ensure the compound is in a sealed, clearly labeled container. The label
should include the full chemical name ("SJF-0628") and state that it is non-hazardous.

o Solutions: Aqueous solutions should be collected in a designated non-hazardous aqueous
waste container. Avoid mixing with solvents or other hazardous materials.

Disposal Route:

o For Small Quantities (if permitted by institutional policy): The primary container can be
placed in a larger, sealed bag and disposed of with regular laboratory trash.

o For Larger Quantities or if Institutional Policy Prohibits Regular Trash Disposal: Treat as
chemical waste. Collect in a properly labeled waste container for pickup by your
institution's environmental health and safety (EHS) department or a licensed chemical
waste disposal service.

Disposal of Contaminated Materials: Any materials, such as pipette tips, gloves, or weighing
paper, that have come into contact with SJF-0628 should be collected in a designated solid
waste container and disposed of according to your laboratory's procedures for non-
hazardous chemical waste.

Uncleaned Packaging: Empty containers of SJF-0628 must be disposed of in accordance
with official regulations. This may involve triple-rinsing the container with a suitable solvent,
collecting the rinsate as chemical waste, and then disposing of the container as regular
laboratory glass or plastic waste. Consult your EHS department for specific procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of SJF-
0628.
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SJF-0628 Disposal Decision Workflow

Consult Institutional &
Local Regulations
(Assess Quantity of Waste)

l
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per Institutional Policy?

Does Policy Allow

Regular Trash Disposal? No

Click to download full resolution via product page

Caption: Decision workflow for the disposal of SJF-0628.
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By following these procedures and consulting with your institution's safety office, you can
ensure the safe and compliant disposal of SJF-0628, contributing to a secure and responsible
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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